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For Researchers, Scientists, and Drug Development Professionals

Introduction
Octyl methyl sulfoxide is an organosulfur compound that belongs to the sulfoxide family.

While its direct experimental data is limited in publicly available literature, its chemical structure

—featuring a polar sulfoxide group and a nonpolar octyl chain—suggests potential applications

as an amphiphilic molecule, solvent, and penetration enhancer in various chemical and

pharmaceutical contexts. This guide provides a summary of its predicted physicochemical

properties, drawing comparisons with the well-characterized dimethyl sulfoxide (DMSO), and

outlines general experimental protocols for the synthesis and characterization of similar

compounds.

Physicochemical Properties
Quantitative data for octyl methyl sulfoxide is not readily available. The following table

presents estimated values based on trends observed in homologous series of alkyl methyl

sulfoxides and the known properties of closely related compounds. For context, the

experimentally determined properties of the widely used solvent, dimethyl sulfoxide (DMSO),

are also provided.
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Table 1: Physicochemical Properties of Octyl Methyl Sulfoxide (Estimated) and Dimethyl

Sulfoxide (Experimental)

Property
Octyl Methyl Sulfoxide
(C₉H₂₀OS) (Estimated)

Dimethyl Sulfoxide
(C₂H₆OS) (Experimental)

Molecular Weight ( g/mol ) 176.32 78.13[1][2]

Density (g/cm³) ~0.95 - 1.05 1.1004[1]

Melting Point (°C) 15 - 25 18.5[1][3]

Boiling Point (°C) > 200 189[1][2]

Solubility in Water Sparingly soluble to insoluble Miscible[1][4]

pKa ~35 (for the methyl protons) 35[1]

Note: The properties for Octyl Methyl Sulfoxide are estimations and should be confirmed

through experimental validation.

Experimental Protocols
Synthesis of Alkyl Methyl Sulfoxides
A general and effective method for the synthesis of alkyl methyl sulfoxides is the oxidation of

the corresponding alkyl methyl sulfide. This method provides high yields and is applicable to a

wide range of sulfides.

General Protocol for the Oxidation of an Alkyl Methyl Sulfide to an Alkyl Methyl Sulfoxide:

Dissolution: Dissolve the starting alkyl methyl sulfide in a suitable solvent, such as methanol

or a mixture of water and an organic solvent like methylene chloride.

Oxidant Preparation: In a separate flask, prepare a solution of an oxidizing agent. Sodium

metaperiodate (NaIO₄) is a mild and selective oxidant for this transformation.[5]

Reaction: Cool the sulfide solution in an ice bath. Add the oxidant solution dropwise to the

stirred sulfide solution. Maintain the temperature at 0-5°C throughout the addition.
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Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, filter the reaction mixture to remove any solid

byproducts (e.g., sodium iodate). If an organic solvent was used, separate the organic layer.

Extraction: Extract the aqueous layer with an organic solvent (e.g., methylene chloride) to

recover any dissolved product.

Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate),

and remove the solvent under reduced pressure. The crude sulfoxide can be further purified

by distillation under reduced pressure or by column chromatography.

Determination of Physicochemical Properties
Standard analytical techniques are employed to determine the physicochemical properties of

the synthesized octyl methyl sulfoxide.

Melting Point: Determined using a melting point apparatus.

Boiling Point: Determined by distillation at a specific pressure.

Density: Measured using a pycnometer or a density meter.

Solubility: Assessed by adding a known amount of the compound to a known volume of

solvent (e.g., water, ethanol) and observing for dissolution.

pKa: Determined by titration in a non-aqueous solvent like DMSO, using a strong base.[1]

Potential Applications in Drug Development
Drawing parallels with DMSO, octyl methyl sulfoxide's amphiphilic nature suggests its

potential utility in pharmaceutical sciences.[6][7][8] DMSO is a well-known penetration

enhancer, facilitating the transport of active pharmaceutical ingredients (APIs) across biological

membranes.[9][10] The longer octyl chain in octyl methyl sulfoxide may modulate this

property, potentially offering different release profiles or enhancing solubility for specific APIs.
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Visualizations
The following diagrams illustrate the general synthesis workflow and a conceptual model of its

potential role in drug delivery.
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Caption: General workflow for the synthesis of Octyl Methyl Sulfoxide.

Topical Formulation

Skin Barrier (Stratum Corneum)

Systemic Circulation / Target Tissue

Active Pharmaceutical
Ingredient (API)

Enhanced Penetration

Octyl Methyl Sulfoxide
(Excipient)

Enhanced API Delivery

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15290750?utm_src=pdf-body-img
https://www.benchchem.com/product/b15290750?utm_src=pdf-body
https://www.benchchem.com/product/b15290750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15290750?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.fishersci.com/store/msds?partNumber=AC610971000&productDescription=METHYL+SULFOXIDE+ANHYD&vendorId=VN00033901&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.acs.org/molecule-of-the-week/archive/d/dimethyl-sulfoxide.html
http://orgsyn.org/demo.aspx?prep=CV5P0791
https://www.nbinno.com/article/other-organic-chemicals/dmso-in-pharmaceuticals-enhancing-drug-delivery-and-treatment-om
https://www.researchgate.net/publication/382130062_Dimethyl_sulfoxide_in_topical_pharmaceutical_drug_development_A_fresh_perspective
https://www.gchemglobal.com/markets/pharmaceuticals/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3460663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3460663/
https://pubmed.ncbi.nlm.nih.gov/36459193/
https://pubmed.ncbi.nlm.nih.gov/36459193/
https://www.benchchem.com/product/b15290750#what-are-the-physicochemical-properties-of-octyl-methyl-sulfoxide
https://www.benchchem.com/product/b15290750#what-are-the-physicochemical-properties-of-octyl-methyl-sulfoxide
https://www.benchchem.com/product/b15290750#what-are-the-physicochemical-properties-of-octyl-methyl-sulfoxide
https://www.benchchem.com/product/b15290750#what-are-the-physicochemical-properties-of-octyl-methyl-sulfoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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